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Compound of Interest

Compound Name: 2,6-Dimethyl-4-propylpiperidine

Cat. No.: B15275625

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
The addition of a propyl chain at the C4 position of the 2,6-dimethylpiperidine scaffold

significantly alters the lipophilicity and steric volume of the molecule, making it a valuable probe

for hydrophobic pockets in ion channel research (e.g., nicotinic acetylcholine receptors) and a

chiral building block for asymmetric synthesis.

Nomenclature & Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15275625#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15275625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data

Systematic Name 2,6-dimethyl-4-propylpiperidine

Parent Scaffold Piperidine (Azacyclohexane)

Parent CID

Molecular Formula

C

H

N

Molecular Weight 155.28 g/mol

SMILES (Isomeric) CCC[C@H]1CNC1 (All-cis isomer)

Computed Physicochemical Properties
Data below are predicted values based on QSAR modeling of the 2,6-dimethylpiperidine

scaffold.

Property Value Structural Implication

XLogP3-AA 3.4 ± 0.2

Significantly more lipophilic

than the parent (LogP 1.6),

facilitating blood-brain barrier

(BBB) penetration.

pKa (Predicted) 10.8 - 11.2

Highly basic secondary amine;

exists as a cation at

physiological pH.

H-Bond Donors 1 Secondary amine (N-H).

Polar Surface Area 12.0 Å²
Low PSA indicates high

membrane permeability.

Boiling Point ~185°C
Estimated at 760 mmHg based

on homolog extrapolation.
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Stereochemical Dynamics: The "Anchor" Effect
The reactivity and biological activity of 2,6-dimethyl-4-propylpiperidine are dictated by its

conformational isomerism. The molecule exists primarily in a chair conformation.[1]

Conformational Analysis
To minimize 1,3-diaxial interactions, the substituents on the piperidine ring preferentially adopt

equatorial positions.

2,6-Positions: The two methyl groups create a "steric gate" at the nitrogen. The cis-2,6

isomer (equatorial-equatorial) is thermodynamically more stable than the trans isomer

(equatorial-axial) by approximately 2.8 kcal/mol.

4-Position: The propyl group acts as a "conformational anchor." In the all-cis isomer (2,6-cis-

4-cis), the propyl group is also equatorial, locking the ring into a rigid chair structure.

Thermodynamic Stability
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Twist-Boat
Intermediate
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Figure 1: Conformational equilibrium. The all-equatorial 'cis' form is favored due to lack of 1,3-

diaxial strain.

Synthetic Protocol: The Modified Hantzsch Pathway
Since 2,6-dimethyl-4-propylpiperidine is not a common catalog item, it is synthesized via the

Hantzsch Pyridine Synthesis followed by catalytic hydrogenation. This protocol ensures control

over the substitution pattern.

Reaction Scheme
Condensation: Butyraldehyde + Ethyl Acetoacetate + Ammonia
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1,4-Dihydropyridine.

Oxidation: Dihydropyridine

Pyridine (Aromatization).

Decarboxylation: Removal of ester groups (via hydrolysis/heat).

Reduction: Pyridine

Piperidine (Stereoselective hydrogenation).

Detailed Methodology
Step 1: Precursor Assembly (4-Propyl-2,6-Lutidine)

Reagents: Butyraldehyde (1.0 eq), Ethyl Acetoacetate (2.0 eq), Ammonium Acetate (1.2 eq).

Solvent: Ethanol (Reflux).[2]

Procedure:

Reflux reagents in ethanol for 4 hours to form the 1,4-dihydropyridine intermediate.

Treat with HNO

(or DDQ) to aromatize the ring to the pyridine diester.

Hydrolyze esters with KOH, then decarboxylate by heating with CaO to yield 2,6-dimethyl-

4-propylpyridine.

Step 2: Catalytic Hydrogenation (Stereoselective)
This step determines the cis/trans ratio. Using Platinum (IV) oxide (Adams' catalyst) in acidic

media favors the cis isomer.

Reagents: 2,6-dimethyl-4-propylpyridine, H

gas (50 psi), PtO

(5 mol%), Glacial Acetic Acid.
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Protocol:

Dissolve the pyridine precursor in glacial acetic acid.

Add PtO

catalyst under inert atmosphere (N

).

Pressurize with H

to 50 psi in a Parr shaker.

Agitate at room temperature for 12 hours.

Workup: Filter catalyst through Celite. Basify filtrate with NaOH (pH > 12) to liberate the

free amine. Extract with dichloromethane.
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Figure 2: Synthetic workflow from acyclic precursors to the saturated heterocycle.

Biological & Pharmacological Context[2][8]
The 2,6-dimethyl-4-propylpiperidine scaffold shares structural homology with Solenopsins

(fire ant alkaloids) and local anesthetics like Mepivacaine (which contains a 2,6-dimethylphenyl

moiety).

Mechanism of Action (Hypothetical)
Based on SAR data of analogous 2,6-disubstituted piperidines:
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Nicotinic Acetylcholine Receptors (nAChR): The alkyl side chain (propyl) allows the molecule

to act as a non-competitive antagonist by lodging into the hydrophobic ion channel pore,

blocking ion flux.

Antimicrobial Activity: The lipophilic tail (propyl) disrupts bacterial cell membranes, a

mechanism observed in Solenopsin analogs.

Safety & Handling (GHS Classification)
Based on the parent compound 2,6-Dimethylpiperidine.

Signal Word:DANGER

H314: Causes severe skin burns and eye damage.

H226: Flammable liquid and vapor.

P-Codes: P280 (Wear protective gloves/eye protection), P305+P351+P338 (IF IN EYES:

Rinse cautiously).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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